Cas no 69198-37-4 (4-Allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol)

4-Allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an allyl group at the 4-position and a 4-methoxybenzyl group at the 5-position, along with a thiol moiety at the 3-position. This structure imparts reactivity useful in organic synthesis, particularly in the formation of sulfur-containing derivatives or metal coordination complexes. The presence of both allyl and methoxybenzyl groups enhances its versatility as a building block for pharmacologically active molecules or functional materials. Its thiol functionality allows for further derivatization, making it valuable in medicinal chemistry and material science applications. The compound's stability and well-defined reactivity profile contribute to its utility in research and industrial settings.
4-Allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol structure
69198-37-4 structure
Product Name:4-Allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol
CAS No:69198-37-4
MF:C13H15N3OS
MW:261.342701196671
MDL:MFCD03945806
CID:871971
PubChem ID:905782
Update Time:2025-10-13

4-Allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol
    • 3-[(4-methoxyphenyl)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
    • 5-(4-methoxybenzyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • 4-allyl-5-(4-methoxy-benzyl)-2,4-dihydro-[1,2,4]triazole-3-thione
    • 4-Allyl-5-(4-methoxy-benzyl)-4H-[1,2,4]triazole-3-thiol
    • 4-allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl hydrosulfide
    • AC1LIK78
    • AC1Q7F05
    • Oprea1_094489
    • BB 0217468
    • AKOS000283420
    • CS-0317320
    • 5-[(4-methoxyphenyl)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • 69198-37-4
    • 5-[(4-Methoxyphenyl)methyl]-4-(prop-2-en-1-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • DTXSID50358624
    • MFCD03945806
    • VS-01975
    • MDL： MFCD03945806
    • Inchi： 1S/C13H15N3OS/c1-3-8-16-12(14-15-13(16)18)9-10-4-6-11(17-2)7-5-10/h3-7H,1,8-9H2,2H3,(H,15,18)
    • InChI Key： JPOUKOSETNCWJH-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(CC2C=CC(=CC=2)OC)N1CC=C

Computed Properties

  • Exact Mass: 261.09400
  • Monoisotopic Mass: 261.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 69Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 371.4°C at 760 mmHg
  • Flash Point: 178.4°C
  • Refractive Index: 1.609
  • PSA: 78.74000
  • LogP: 2.35220

4-Allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A614748-50mg
4-Allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol
 69198-37-4
50mg
 $ 50.00 2022-06-08
TRC
A614748-100mg
4-Allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol
 69198-37-4
100mg
 $ 65.00 2022-06-08
TRC
A614748-500mg
4-Allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol
 69198-37-4
500mg
 $ 135.00 2022-06-08
abcr
AB214858-1 g
4-Allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol, 95%; .
 69198-37-4 95%
1g
 €197.30 2023-05-06
abcr
AB214858-5 g
4-Allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol, 95%; .
 69198-37-4 95%
5g
 €456.10 2023-05-06
Chemenu
CM114636-1g
4-allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol
 69198-37-4 95%
1g
 $152 2024-07-24
Chemenu
CM114636-5g
4-allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol
 69198-37-4 95%
5g
 $427 2024-07-24
abcr
AB214858-10 g
4-Allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol, 95%; .
 69198-37-4 95%
10g
 €773.40 2023-05-06
eNovation Chemicals LLC
Y1244677-1g
4-Allyl-5-(4-methoxy-benzyl)-4H-[1,2,4]triazole-3-thiol
 69198-37-4 95%
1g
 $185 2024-06-07
eNovation Chemicals LLC
Y1244677-5g
4-Allyl-5-(4-methoxy-benzyl)-4H-[1,2,4]triazole-3-thiol
 69198-37-4 95%
5g
 $650 2024-06-07

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